Cas no 871329-76-9 (Ethyl 3-boronobenzenesulfonamide)

Ethyl 3-boronobenzenesulfonamide structure
871329-76-9 structure
Product Name:Ethyl 3-boronobenzenesulfonamide
CAS No:871329-76-9
MF:C8H12BNO4S
MW:229.06118106842
MDL:MFCD07783855
CID:719303
PubChem ID:44886922
Update Time:2025-04-19

Ethyl 3-boronobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • (3-(N-Ethylsulfamoyl)phenyl)boronic acid
    • 3-(Ethylsulfamoyl)benzeneboronic acid
    • [3-(ethylsulfamoyl)phenyl]boronic acid
    • Boronic acid,B-[3-[(ethylamino)sulfonyl]phenyl]-
    • Ethyl 3-boronobenzenesulfonamide
    • 871329-76-9
    • (3-(N-Ethylsulfamoyl)phenyl)boronicacid
    • ethyl-3-boronobenzenesulfonamide
    • A26772
    • DTXSID40661210
    • 3-(N-Ethylsulfamoyl)phenylboronic acid
    • E84530
    • BS-24161
    • CS-0176025
    • AKOS015833716
    • SB80245
    • MFCD07783855
    • SCHEMBL934547
    • 3-(ETHYLSULFAMOYL)PHENYLBORONIC ACID
    • MDL： MFCD07783855
    • Inchi： 1S/C8H12BNO4S/c1-2-10-15(13,14)8-5-3-4-7(6-8)9(11)12/h3-6,10-12H,2H2,1H3
    • InChI Key： VPQGUZSIKYKFNS-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=C(B(O)O)C=1)(NCC)(=O)=O

Computed Properties

  • Exact Mass: 229.05800
  • Monoisotopic Mass: 229.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95A^2

Experimental Properties

  • PSA: 95.01000
  • LogP: 0.13630

Ethyl 3-boronobenzenesulfonamide Pricemore >>

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Ethyl 3-boronobenzenesulfonamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:871329-76-9)Ethyl 3-boronobenzenesulfonamide
Order Number:A26772
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):496.0/1729.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:871329-76-9)Ethyl 3-boronobenzenesulfonamide
A26772
Purity:99%/99%
Quantity:5g/25g
Price ($):496.0/1729.0
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